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Compound of Interest

Compound Name: Metalaxyl-M-d6

Cat. No.: B15554873

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physicochemical properties of
Metalaxyl-M-d6, the deuterated analogue of the active (R)-enantiomer of the fungicide
Metalaxyl. This document is intended to be a valuable resource for researchers and
professionals involved in agrochemical studies, drug development, and environmental science,
offering detailed data, experimental methodologies, and visual representations of its
mechanism of action and analytical workflows.

Metalaxyl-M-d6 is the deuterium-labeled form of Metalaxyl-M.[1][2] Metalaxyl-M is a systemic,
broad-spectrum fungicide that is effective against plant diseases caused by Oomycete fungi.[3]
Its mechanism of action involves the inhibition of protein and ribosomal RNA synthesis in these
fungi.[1][2][4][5] The deuteration of Metalaxyl-M to produce Metalaxyl-M-d6 is primarily for its
use as an internal standard in quantitative analyses such as mass spectrometry, allowing for
more accurate detection and quantification of Metalaxyl-M in various matrices. While extensive
data on the physicochemical properties of Metalaxyl-M is available, specific data for its
deuterated form is less common. However, it is widely accepted in the scientific community that
the physicochemical properties of a deuterated compound are very similar to its non-
deuterated counterpart, with minor differences attributable to the kinetic isotope effect.[6][7]
Therefore, the data for Metalaxyl-M is presented here as a close and reliable approximation for
Metalaxyl-M-d6.

Quantitative Physicochemical Data
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The following tables summarize the key physicochemical properties of Metalaxyl-M-d6, with

data for Metalaxyl-M provided as a reference.

Table 1: General and Physical Properties

Property

Value

Chemical Name

methyl N-(2,6-bis(methyl-d3)phenyl)-N-(2-

methoxyacetyl)-D-alaninate

Synonyms

(R)-(-)-Metalaxyl-d6, Mefenoxam-d6

CAS Number

1398112-32-7[8][9]

Molecular Formula

C15H15DeNO4[10]

Molecular Weight

285.37 g/mol [2][10]

Physical State

Expected to be a clear, pale yellow, viscous
liquid (based on Metalaxyl-M)[3]

Melting/Freezing Point

-38.7 °C (for Metalaxyl-M)[3]

Boiling Point

Decomposes before boiling (for Metalaxyl-M)[3]

Appearance

Light Beige Solid[10]

Table 2: Solubility Data (for Metalaxyl-M)

Solvent Solubility
Water 26 g/L
n-Hexane Miscible
Toluene Miscible
Methanol Miscible
Acetone Miscible
Ethyl Acetate Miscible
Dichloromethane Miscible
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Experimental Protocols

The determination of the physicochemical properties of Metalaxyl-M-d6 would follow
internationally recognized guidelines, such as those established by the Organisation for
Economic Co-operation and Development (OECD).

Determination of Melting/Freezing Point (OECD
Guideline 102)

For a viscous liquid like Metalaxyl-M, the freezing point is determined. The sample is cooled
with constant stirring, and the temperature is recorded at regular intervals. The freezing point is
the temperature at which the temperature remains constant for a short period during
solidification.

Determination of Boiling Point (OECD Guideline 103)

As Metalaxyl-M decomposes before boiling, a precise boiling point cannot be determined. The
decomposition temperature is noted during differential scanning calorimetry (DSC) or
thermogravimetric analysis (TGA).

Determination of Water Solubility (OECD Guideline 105 -
Flask Method)

e Preparation: An excess amount of Metalaxyl-M-d6 is added to a known volume of distilled
water in a flask.

o Equilibration: The flask is agitated at a constant temperature (e.g., 20 °C) for a sufficient time
to reach equilibrium (typically 24-48 hours).

» Phase Separation: The solution is centrifuged or filtered to remove any undissolved
substance.

e Analysis: The concentration of Metalaxyl-M-d6 in the aqueous phase is determined by a
suitable analytical method, such as High-Performance Liquid Chromatography (HPLC) with
UV or Mass Spectrometry (MS) detection.

Determination of Solubility in Organic Solvents
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A similar protocol to the water solubility test is followed, replacing water with the respective
organic solvent. Given the high solubility ("miscible™), a visual determination is often sufficient,
where the substance dissolves completely in the solvent at various concentrations.

High-Performance Liquid Chromatography (HPLC) for
Purity and Quantification

A common analytical method for Metalaxyl-M and its deuterated standard involves reversed-
phase HPLC.

e Column: C18 stationary phase.
* Mobile Phase: A mixture of acetonitrile and water is commonly used.

o Detection: UV detection at a specific wavelength (e.g., 220 nm) or Mass Spectrometry for
higher sensitivity and specificity.

e Quantification: For Metalaxyl-M-d6 as an internal standard, a calibration curve of the non-
deuterated analyte is prepared, and the peak area ratio of the analyte to the internal
standard is used for quantification.

Mandatory Visualizations
Signaling Pathway: Inhibition of Fungal RNA
Polymerase |

Metalaxyl-M acts by specifically inhibiting RNA Polymerase | in susceptible fungi, thereby
disrupting the synthesis of ribosomal RNA (rRNA), a crucial component of ribosomes. This
leads to the cessation of protein synthesis and ultimately, fungal cell death.

© 2025 BenchChem. All rights reserved. 4/9 Tech Support


https://www.benchchem.com/product/b15554873?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15554873?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Foundational & Exploratory

Check Availability & Pricing

Mechanism of Action of Metalaxyl-M
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Caption: Inhibition of fungal RNA Polymerase | by Metalaxyl-M.
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Experimental Workflow: Determination of Water
Solubility

The following diagram illustrates the key steps in determining the water solubility of Metalaxyl-
M-d6 according to the OECD 105 guideline.
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Workflow for Water Solubility Determination (OECD 105)
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Caption: Workflow for determining water solubility.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 8/9 Tech Support


https://www.benchchem.com/product/b15554873?utm_src=pdf-custom-synthesis
https://www.medchemexpress.com/metalaxyl-m-d6.html
https://www.chemsrc.com/en/cas/1398112-32-7_1735499.html
https://www.indofil.com/agro/technical/pdf/metalaxyl-m-technical.pdf
https://www.researchgate.net/publication/330643425_Nucleic_Acid_Synthesis_Inhibitors_Metalaxyl-M
https://www.medchemexpress.com/metalaxyl-m.html
https://chemistry.stackexchange.com/questions/41335/deuterated-solvents-vs-regular-solvents
https://chem.libretexts.org/Bookshelves/Physical_and_Theoretical_Chemistry_Textbook_Maps/Supplemental_Modules_(Physical_and_Theoretical_Chemistry)/Quantum_Mechanics/06._One_Dimensional_Harmonic_Oscillator/Kinetic_Isotope_Effects
https://isotope-science.alfa-chemistry.com/product/metalaxyl-m-d6-cas-1398112-32-7-582266.html
https://cdn.caymanchem.com/cdn/msds/39575m.pdf
https://www.pharmaffiliates.com/en/metalaxyl-d6-pasti058890.html
https://www.benchchem.com/product/b15554873#what-are-the-physicochemical-properties-of-metalaxyl-m-d6
https://www.benchchem.com/product/b15554873#what-are-the-physicochemical-properties-of-metalaxyl-m-d6
https://www.benchchem.com/product/b15554873#what-are-the-physicochemical-properties-of-metalaxyl-m-d6
https://www.benchchem.com/product/b15554873#what-are-the-physicochemical-properties-of-metalaxyl-m-d6
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15554873?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15554873?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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